6-(2-Benzyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl)pyridine-3-carbonitrile

• IUPAC Name: 6-(2-benzyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H20N4/c20-8-16-6-7-19(21-9-16)23-13-17-11-22(12-18(17)14-23)10-15-4-2-1-3-5-15/h1-7,9,17-18H,10-14H2
• InChI Key: PXZXXPCGZCTDKZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC2CN1CC3=CC=CC=C3)C4=NC=C(C=C4)C#N
• Molecular Formula: C19H20N4
• Molecular Weight: 304.4 g/mol

Description

The compound “6-(2-Benzyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl)pyridine-3-carbonitrile” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as molecular weight, solubility, melting point, boiling point, and reactivity. For this compound, the molecular formula is C17H21N5 and the molecular weight is 295.4 g/mol.

Scientific Research Applications

Synthesis and Structural Analysis

The research efforts around compounds similar to "6-(2-Benzyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl)pyridine-3-carbonitrile" primarily involve their synthesis and detailed structural analysis. For instance, Moustafa and Girgis (2007) focused on synthesizing specific compounds and determining their crystal structures, showcasing the molecular configurations and bonding characteristics significant for understanding the physical and chemical properties of these compounds (Moustafa & Girgis, 2007).

Molecular Docking and Screening

Another application involves the molecular docking and in vitro screening of newly synthesized derivatives for their potential biological activities. Flefel et al. (2018) conducted a study on a series of novel pyridine and fused pyridine derivatives, highlighting their antimicrobial and antioxidant activity and their interaction with specific proteins through molecular docking screenings (Flefel et al., 2018).

Antioxidant Activities

Research by Salem et al. (2015) on novel fused heterocyclic compounds derived from tetrahydropyrimidine derivatives has demonstrated the potential antioxidant activities of these compounds, indicating their relevance in addressing oxidative stress-related conditions (Salem et al., 2015).

Antimicrobial and Anticancer Activities

A study by Elewa et al. (2021) on the synthesis, characterization, and biological evaluation of new pyridines from specific precursors revealed their antimicrobial and antitumor activities, suggesting the potential for developing new therapeutic agents (Elewa et al., 2021).